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CAS No.: 625853-72-7

Cat. No.: B565302
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Abstract
This technical guide provides a comprehensive overview of Hydroxy Pioglitazone (M-VII), a
significant metabolite of the anti-diabetic drug Pioglitazone. This document consolidates its

chemical and physical properties, metabolic fate, and analytical methodologies for its detection

and quantification. While Pioglitazone's mechanism of action is well-understood, this guide

delves into the specifics of its hydroxylated metabolite, M-VII, offering a valuable resource for

researchers in pharmacology, drug metabolism, and analytical chemistry.

Introduction
Pioglitazone, a member of the thiazolidinedione (TZD) class of drugs, is an oral anti-diabetic

agent used for the management of type 2 diabetes mellitus.[1] Its therapeutic effect is primarily

mediated through the activation of the peroxisome proliferator-activated receptor-gamma

(PPARγ), a nuclear receptor that regulates gene expression involved in glucose and lipid

metabolism.[1] Upon administration, Pioglitazone undergoes extensive metabolism in the liver,

leading to the formation of several metabolites. Among these, Hydroxy Pioglitazone (M-VII) is
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a notable hydroxylated derivative. Understanding the properties and behavior of this metabolite

is crucial for a complete comprehension of Pioglitazone's overall pharmacological and

toxicological profile.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Hydroxy Pioglitazone (M-VII)
is fundamental for its analysis, formulation, and further research.

Chemical Identity
Property Value Source(s)

Systematic Name

5-[[4-[2-[5-(2-Hydroxyethyl)-2-

pyridinyl]ethoxy]phenyl]methyl]

-2,4-thiazolidinedione

[2][3]

CAS Number 625853-72-7 [2][3][4]

Molecular Formula C₁₉H₂₀N₂O₄S [2][3][5]

Molecular Weight 372.44 g/mol [2][5]

Structural Information
The chemical structure of Hydroxy Pioglitazone (M-VII) is characterized by the addition of a

hydroxyl group to the ethyl side chain of the pyridine ring of the parent Pioglitazone molecule.
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Figure 1: 2D structure of Hydroxy Pioglitazone (M-VII) highlighting the hydroxylation site on

the ethyl-pyridine side chain.

Physicochemical Data
While experimental data for some physical properties of Hydroxy Pioglitazone (M-VII) are not

readily available in the literature, computational predictions can provide valuable estimates.
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Property Value Note

Melting Point Not available -

Boiling Point Not available -

Water Solubility Not available

Likely to have slightly

increased polarity compared to

Pioglitazone due to the

hydroxyl group.

pKa Not available -

LogP Not available

Predicted to be slightly lower

than Pioglitazone due to

increased polarity.

Metabolism and Pharmacokinetics
Pioglitazone is extensively metabolized in the liver, primarily by cytochrome P450 enzymes,

with CYP2C8 and to a lesser extent CYP3A4 being the major isoforms involved.[1][6] This

metabolic process leads to the formation of several metabolites, including active and inactive

forms.[1]

Pioglitazone Active & Inactive MetabolitesOxidation & Hydroxylation Hydroxy Pioglitazone (M-VII)
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Figure 2: Simplified metabolic pathway of Pioglitazone leading to its metabolites, including

Hydroxy Pioglitazone (M-VII).
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The metabolites of Pioglitazone, including hydroxylated derivatives, are known to be

pharmacologically active.[1][7] While specific pharmacokinetic data for Hydroxy Pioglitazone
(M-VII) is limited, studies on the overall pharmacokinetics of Pioglitazone and its major active

metabolites indicate that the metabolites contribute to the prolonged glucose-lowering effects of

the drug.[8]

Pharmacological Activity
The pharmacological activity of Pioglitazone is attributed to its agonistic activity on PPARγ.[1]

Emerging evidence suggests that its metabolites also possess pharmacological activity.[7]

While comprehensive studies specifically on the PPARγ agonist activity of Hydroxy
Pioglitazone (M-VII) are not extensively reported, it is plausible that it retains some level of

activity, thereby contributing to the overall therapeutic effect of the parent drug. Further in-vitro

and in-vivo studies are warranted to fully characterize the pharmacological profile of this

metabolite.

Analytical Methodologies
The accurate detection and quantification of Hydroxy Pioglitazone (M-VII) in biological

matrices are essential for pharmacokinetic and metabolism studies. The primary analytical

technique employed for this purpose is Liquid Chromatography with tandem mass spectrometry

(LC-MS/MS).

Sample Preparation
A critical step in the analysis of Hydroxy Pioglitazone (M-VII) from biological samples, such as

plasma, is the effective removal of interfering substances. Common sample preparation

techniques include:

Protein Precipitation (PPT): A simple and rapid method involving the addition of an organic

solvent (e.g., acetonitrile) to precipitate proteins.

Liquid-Liquid Extraction (LLE): A technique that separates compounds based on their

differential solubilities in two immiscible liquid phases.

Solid-Phase Extraction (SPE): A more selective method that utilizes a solid sorbent to isolate

the analyte of interest.
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LC-MS/MS Method
A typical LC-MS/MS workflow for the analysis of Hydroxy Pioglitazone (M-VII) involves the

following steps:

Biological Sample
(e.g., Plasma)

Sample Preparation
(PPT, LLE, or SPE)

Liquid Chromatography
(Separation)

Tandem Mass Spectrometry
(Detection & Quantification) Data Analysis

Click to download full resolution via product page

Figure 3: General workflow for the LC-MS/MS analysis of Hydroxy Pioglitazone (M-VII).

Experimental Protocol: Representative LC-MS/MS Parameters

This protocol is a synthesis of typical parameters found in the literature and should be

optimized for specific instrumentation and experimental goals.

Chromatographic Separation:

Column: A reverse-phase C18 column is commonly used.

Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous phase (e.g.,

water with a small percentage of formic acid or ammonium acetate) and an organic phase

(e.g., acetonitrile or methanol).

Flow Rate: Typically in the range of 0.2-0.5 mL/min.

Injection Volume: 5-20 µL.

Mass Spectrometric Detection:

Ionization Mode: Electrospray ionization (ESI) in positive ion mode is generally preferred.

Scan Type: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity.

MRM Transitions: Specific precursor-to-product ion transitions for Hydroxy Pioglitazone
(M-VII) and an appropriate internal standard are monitored. The exact m/z values will
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depend on the specific adducts formed.

Toxicological Profile
The toxicological profile of Pioglitazone has been extensively studied, with a focus on potential

adverse effects such as fluid retention, weight gain, and an increased risk of bladder cancer.

However, specific toxicological data for individual metabolites like Hydroxy Pioglitazone (M-
VII) are limited. Given that metabolites can sometimes contribute to the adverse effects of a

parent drug, dedicated toxicological assessments of Hydroxy Pioglitazone (M-VII) would be

beneficial for a more complete safety evaluation.

Conclusion
Hydroxy Pioglitazone (M-VII) is a key metabolite in the biotransformation of Pioglitazone. This

guide has consolidated the available information on its chemical and physical properties,

metabolic pathway, and analytical determination. While the CAS number and basic chemical

identity are well-established, there remains a need for further research to fully characterize its

physical properties, specific pharmacological activity, and toxicological profile. The analytical

methodologies outlined here provide a robust framework for researchers to accurately measure

this metabolite, facilitating a deeper understanding of its role in the overall disposition and

therapeutic effect of Pioglitazone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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